3-tetrahydropyranyloxycholesta-20(21),24-diene
3-tetrahydropyranyloxycholesta-20(21),24-diene
Brand Name:
Vulcanchem
CAS No.:
127650-85-5
VCID:
VC0237368
InChI:
InChI=1S/C32H52O2/c1-22(2)9-8-10-23(3)27-14-15-28-26-13-12-24-21-25(34-30-11-6-7-20-33-30)16-18-31(24,4)29(26)17-19-32(27,28)5/h9,24-30H,3,6-8,10-21H2,1-2,4-5H3/t24-,25-,26?,27+,28?,29?,30?,31-,32+/m0/s1
SMILES:
CC(=CCCC(=C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C
Molecular Formula:
C₉H₁₈N₂OS · 1/2(C₄H₄O₄)
Molecular Weight:
468.8 g/mol
3-tetrahydropyranyloxycholesta-20(21),24-diene
CAS No.: 127650-85-5
Main Products
VCID: VC0237368
Molecular Formula: C₉H₁₈N₂OS · 1/2(C₄H₄O₄)
Molecular Weight: 468.8 g/mol
| CAS No. | 127650-85-5 |
|---|---|
| Product Name | 3-tetrahydropyranyloxycholesta-20(21),24-diene |
| Molecular Formula | C₉H₁₈N₂OS · 1/2(C₄H₄O₄) |
| Molecular Weight | 468.8 g/mol |
| IUPAC Name | 2-[[(3S,5S,10S,13S,17R)-10,13-dimethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]oxane |
| Standard InChI | InChI=1S/C32H52O2/c1-22(2)9-8-10-23(3)27-14-15-28-26-13-12-24-21-25(34-30-11-6-7-20-33-30)16-18-31(24,4)29(26)17-19-32(27,28)5/h9,24-30H,3,6-8,10-21H2,1-2,4-5H3/t24-,25-,26?,27+,28?,29?,30?,31-,32+/m0/s1 |
| Standard InChIKey | NPWRWCGQPFJMES-LHMUKULBSA-N |
| Isomeric SMILES | CC(=CCCC(=C)[C@H]1CCC2[C@@]1(CCC3C2CC[C@@H]4[C@@]3(CC[C@@H](C4)OC5CCCCO5)C)C)C |
| SMILES | CC(=CCCC(=C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C |
| Canonical SMILES | CC(=CCCC(=C)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5CCCCO5)C)C)C |
| Synonyms | 3 beta-tetrahydropyranyloxy-5 alpha-cholesta-20(21),24-diene 3-tetrahydropyranyloxycholesta-20(21),24-diene THP-cholestadiene |
| PubChem Compound | 195537 |
| Last Modified | Nov 11 2021 |
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